Cas no 122885-31-8 (4,5-Heptadienoic acid,2-amino-, methyl ester)

4,5-Heptadienoic acid,2-amino-, methyl ester structure
122885-31-8 structure
Product Name:4,5-Heptadienoic acid,2-amino-, methyl ester
CAS No:122885-31-8
MF:C8H13NO2
MW:155.194322347641
CID:104383
Update Time:2024-01-24

4,5-Heptadienoic acid,2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4,5-Heptadienoic acid,2-amino-, methyl ester
    • 4,5-Heptadienoic acid, 2-amino-, methyl ester
    • Inchi: 1S/C8H13NO2/c1-3-4-5-6-7(9)8(10)11-2/h3,5,7H,6,9H2,1-2H3
    • InChI Key: XBEDFIVDRUOHBI-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(N)CC=C=CC

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
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